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Introduction
Citron Kinase (CITK) is a serine/theronine kinase belonging to the AGC family of kinases,

which plays a critical role in the final stages of cell division, specifically in cytokinesis. Its

involvement in this fundamental cellular process has implicated it as a potential therapeutic

target in oncology. Despite this, the lack of selective inhibitors has hindered the exploration of

its biological functions and therapeutic potential. This technical guide provides an in-depth

overview of C3TD879, a first-in-class, potent, and selective chemical probe for CITK. C3TD879
is a Type I kinase inhibitor, binding to the ATP pocket of the kinase. This document details its

biochemical and cellular activity, the experimental protocols used for its characterization, and

its place within the CITK signaling pathway.

Quantitative Data for C3TD879
The following table summarizes the key quantitative data for C3TD879, highlighting its potency

and selectivity for CITK.
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Parameter Value Assay Type Target Species Notes

IC50 12 nM
Biochemical

Kinase Assay
CITK Human

Potent

inhibition of

catalytic

activity.[1][2]

[3][4]

NanoBRET

Kd
< 10 nM

Cellular

Target

Engagement

Full-length

CITK
Human

Direct binding

to CITK in

intact cells.[1]

[2][5][6]

NanoBRET

Kd
0.3 nM

Cellular

Target

Engagement

NL-CITKKD Human

High-affinity

binding to the

kinase

domain.[1][3]

NanoBRET

Kd
9.5 nM

Cellular

Target

Engagement

Full-length

NL-CITK
Human

Strong

binding to the

full-length

protein in

HEK293

cells.[1][3]

Selectivity

>17-fold vs.

373 other

kinases

Kinase

Profiling

Assay

Human

Kinome

Panel

Human

Highly

selective,

with minor

off-target

activity

against NEK

family

kinases AAK1

and BIKE.[2]

[3]

Signaling Pathway
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CITK is a key regulator of cytokinesis, the process that divides the cytoplasm of a single

eukaryotic cell into two daughter cells. It is known to localize to the cleavage furrow and the

midbody during late mitosis and is crucial for the final abscission step. The signaling pathway

below illustrates the central role of CITK in this process.
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Upstream Regulation

Citron Kinase

Downstream Effectors in Cytokinesis

Pharmacological Inhibition

Cellular Outcome
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 recruits
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Successful Cytokinesis
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Preparation Assay Execution Detection & Analysis

Prepare serial dilutions
of C3TD879

Dispense C3TD879 dilutions
into assay plate

Prepare Kinase/Substrate
master mix

Add Kinase/Substrate mix Initiate reaction with ATP Incubate at RT Stop reaction and add
detection reagent Read luminescence Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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